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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Dimethyladamantane, a unique polycyclic alkane, has emerged as a significant building

block in modern organic synthesis.[1] Its rigid, three-dimensional cage-like structure, coupled

with the presence of two methyl groups at the bridgehead positions, imparts distinct chemical

and physical properties that are highly sought after in medicinal chemistry and materials

science.[2][3] This technical guide provides a comprehensive overview of 1,3-
dimethyladamantane, covering its synthesis, functionalization, and applications, with a

particular focus on its pivotal role in the development of the anti-Alzheimer's drug, Memantine.

Detailed experimental protocols, quantitative data, and visualizations of key pathways and

workflows are presented to serve as a valuable resource for professionals in the field.

Physicochemical Properties of 1,3-
Dimethyladamantane
1,3-Dimethyladamantane is a colorless, volatile solid with a low odor at room temperature.[3]

Its adamantane core provides exceptional thermal stability and a lipophilic character, rendering

it soluble in non-polar organic solvents and largely insoluble in water.[2] The key

physicochemical properties of 1,3-dimethyladamantane are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₁₂H₂₀ [1]

Molecular Weight 164.29 g/mol [1]

CAS Number 702-79-4 [1]

Appearance Colorless solid [3]

Melting Point -30 °C [4]

Boiling Point 201.5 °C [4]

Density 0.886 g/mL at 25 °C [5]

Refractive Index (n20/D) 1.478 [5]

Solubility
Insoluble in water; Soluble in

non-polar organic solvents
[2]

Spectroscopic Data
The structural elucidation of 1,3-dimethyladamantane and its derivatives relies heavily on

spectroscopic techniques. The following table summarizes key spectroscopic data.
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Spectrum Type
Data for 1,3-
Dimethyladamantane

Reference(s)

¹H NMR (CDCl₃)

Signals corresponding to the

distinct proton environments

within its structure are

observed.

[6]

¹³C NMR (CDCl₃)

Distinct signals for quaternary

carbons (C-CH₃), CH, CH₂ and

CH₃ groups.

[7]

Mass Spectrometry (EI) Molecular Ion (M⁺): 164 m/z [8]

Infrared (IR) Spectroscopy

Characteristic peaks for the

adamantane cage and C-H

bonds are present.

[9]

1,3-Dimethyladamantane in Organic Synthesis
The rigid adamantane scaffold of 1,3-dimethyladamantane serves as a versatile platform for

the introduction of various functional groups, leading to a diverse array of derivatives with

tailored properties.

Synthesis of Memantine (1-amino-3,5-
dimethyladamantane)
The most prominent application of 1,3-dimethyladamantane is as a key intermediate in the

synthesis of Memantine, an N-methyl-D-aspartate (NMDA) receptor antagonist used for the

treatment of moderate-to-severe Alzheimer's disease.[10][11] Several synthetic routes have

been developed, with a common strategy involving the initial functionalization of a bridgehead

position followed by amination.

A generalized workflow for the synthesis of Memantine is depicted below.
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Synthesis of Memantine

1,3-Dimethyladamantane Functionalized Intermediate
(e.g., 1-Bromo-3,5-dimethyladamantane)

Bromination
Amide Intermediate

(e.g., N-formyl-1-amino-3,5-dimethyladamantane)

Amination
Memantine Base

Hydrolysis
Memantine Hydrochloride

Salt Formation

Bromination of 1,3-Dimethyladamantane

Start
Reaction Setup:

1,3-Dimethyladamantane
+ HBr in Acetic Acid

Slow addition of Bromine
at 50-55 °C

Maintain at 50-55 °C
for 12 hours

Work-up:
- Distill excess Br₂

- Add MDC
- Quench with NaHSO₃

- Separate layers

Purification:
- Wash organic layer

- Dry and evaporate solvent
1-Bromo-3,5-dimethyladamantane

NMDA Receptor Signaling Pathway

Glutamate

NMDA Receptor

Binds

Ca²⁺ Influx

Opens Channel

Downstream Signaling
(e.g., CaMKII, CREB)

Excitotoxicity &
Neuronal Death

Excessive Influx

Synaptic Plasticity,
Learning & Memory

Memantine

Blocks Channel
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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